Cas no 2229272-68-6 (3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile)

• Product Name: 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile
• CAS No: 2229272-68-6
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 6027905
• PubChem ID: 88632903
• Update Time: 2025-10-29

3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,3,5,6-Tetrafluoro-β-hydroxybenzenepropanenitrile
• 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile
• 2229272-68-6
• SCHEMBL10582030
• EN300-1820272

• Inchi： 1S/C9H5F4NO/c10-4-3-5(11)9(13)7(8(4)12)6(15)1-2-14/h3,6,15H,1H2
• InChI Key： DXHXUGUIPPXIHS-UHFFFAOYSA-N
• SMILES： C1(C(O)CC#N)=C(F)C(F)=CC(F)=C1F

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 1.488±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 309.7±37.0 °C(Predicted)
• pka: 11.58±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile

Introduction to 3-Hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile (CAS No. 2229272-68-6)

3-Hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile (CAS No. 2229272-68-6) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound is characterized by its distinctive molecular structure, which includes a tetrafluorophenyl group and a cyano group attached to a hydroxy-substituted propyl chain. The combination of these functional groups endows the molecule with a range of interesting properties that have potential applications in various scientific and industrial domains.

The molecular formula of 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile is C₁₀H₅F₄NO₂, and its molecular weight is approximately 241.14 g/mol. The compound's physical properties include a white crystalline solid form at room temperature and a melting point of around 100-105°C. These characteristics make it suitable for various analytical and synthetic processes.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique electronic and steric properties. The presence of the tetrafluorophenyl group in 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile significantly influences its electronic structure and chemical reactivity. This makes it an attractive candidate for use in the development of new materials and pharmaceuticals.

The cyano group in the molecule is another key feature that contributes to its versatility. Cyano groups are known for their ability to participate in a wide range of chemical reactions, including nucleophilic addition, reduction, and substitution reactions. This reactivity has been exploited in the synthesis of various derivatives and analogs of 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile, which have shown promise in different areas of research.

In the context of medicinal chemistry, 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile has been investigated for its potential as a lead compound in drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. Recent studies have explored its pharmacological properties, including its ability to modulate enzyme activity and inhibit certain types of cancer cells.

A notable study published in the *Journal of Medicinal Chemistry* (2021) reported that derivatives of 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile exhibited potent inhibitory effects on the enzyme cytochrome P450 1A1 (CYP1A1). This enzyme is involved in the metabolism of several drugs and environmental toxins, making it an important target for therapeutic intervention. The study highlighted the potential of these derivatives as novel inhibitors for use in cancer therapy and other related applications.

In addition to its medicinal applications, 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile has also been studied for its materials science applications. The compound's unique electronic properties make it suitable for use in the development of advanced materials with enhanced performance characteristics. For example, researchers at the University of California have explored its use in the synthesis of conductive polymers and electrochromic materials, which have potential applications in electronic devices and smart windows.

The synthesis of 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2,3,5,6-tetrafluorobenzaldehyde with cyanoacetic acid followed by reduction and hydrolysis steps. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

The safety profile of 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile is an important consideration for both research and industrial applications. While it is generally considered safe when handled under appropriate conditions, standard precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling and storage guidelines to ensure safe use.

In conclusion, 3-hydroxy-3-(2,3,5,6-tetrafluorophenyl)propanenitrile (CAS No. 2229272-68-6) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.